3-chloro-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide

• IUPAC Name: 3-chloro-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide
• InChI: InChI=1S/C13H14ClN3O3S/c14-11-4-1-5-12(10-11)21(19,20)16-8-3-9-17-13(18)6-2-7-15-17/h1-2,4-7,10,16H,3,8-9H2
• InChI Key: PQULJXRCBPRFPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)S(=O)(=O)NCCCN2C(=O)C=CC=N2
• Molecular Formula: C13H14ClN3O3S
• Molecular Weight: 327.79 g/mol

Description

3-chloro-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide, also known as CPBS, is a chemical compound that has been extensively studied for its potential applications in scientific research. CPBS is a sulfonamide-based compound that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for research in various fields.

Scientific Research Applications

Synthesis and Characterization

Compounds related to 3-chloro-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide have been synthesized and characterized through various techniques such as FTIR, NMR, Mass spectrometry, and X-ray diffraction analysis. These compounds were evaluated for their enzyme inhibition potential against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) enzymes, with some showing significant inhibition, indicating potential for Alzheimer's disease research (Kausar et al., 2019).

Anticancer Activity

Research has identified novel pyridazinone derivatives bearing benzenesulfonamide moiety with remarkable anticancer activity against various human cancer cell lines, including leukemia and non-small cell lung cancer. These findings highlight the potential of these compounds as leads for developing new anticancer agents (Rathish et al., 2012).

Carbonic Anhydrase Inhibition

Novel sulfonamides incorporating 1,3,5-triazine moieties have been synthesized and shown to inhibit carbonic anhydrase isozymes I, II, and IX. These compounds are of interest for managing hypoxic tumors, showcasing the therapeutic potential of sulfonamide derivatives in oncology (Garaj et al., 2005).

Antimicrobial and Anti-HIV Activity

Sulfonamide derivatives have demonstrated moderate to high anti-HIV activity and moderate anticancer activity, suggesting their potential for therapeutic applications in infectious diseases and oncology (Brzozowski, 1998).

Molecular Structure Analysis

The crystal structures of various N-acylhydrazone isomers related to benzenesulfonamide compounds have been analyzed, providing insights into their molecular configurations and potential implications for drug design and synthesis (Purandara et al., 2021).